Cas no 22837-81-6 (2-Propenoic acid, 3-(1-naphthalenyl)-, methyl ester, (2E)-)

2-Propenoic acid, 3-(1-naphthalenyl)-, methyl ester, (2E)- structure
22837-81-6 structure
Product Name:2-Propenoic acid, 3-(1-naphthalenyl)-, methyl ester, (2E)-
CAS No:22837-81-6
MF:C14H12O2
MW:212.243884086609
CID:1414852
PubChem ID:1482740
Update Time:2025-04-20

2-Propenoic acid, 3-(1-naphthalenyl)-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(1-naphthalenyl)-, methyl ester, (2E)-
    • methyl b-(b-naphthyl)acrylate
    • 22837-81-6
    • 3-Naphthalen-1-yl-acrylic acid methyl ester
    • 74086-96-7
    • Methyl 3-(naphthalen-1-yl)acrylate
    • Methyl (E)-3-(naphthalen-1-yl)acrylate
    • Inchi: 1S/C14H12O2/c1-16-14(15)10-9-12-7-4-6-11-5-2-3-8-13(11)12/h2-10H,1H3/b10-9+
    • InChI Key: MNGYPDQJVYJTLM-MDZDMXLPSA-N
    • SMILES: O(C)C(/C=C/C1C=CC=C2C=CC=CC2=1)=O

Computed Properties

  • Exact Mass: 212.08376
  • Monoisotopic Mass: 212.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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